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Compound of Interest

Tert-butyl (3-
Compound Name:

methoxyphenyl)carbamate

Cat. No.: B1276044

Technical Guide: Tert-butyl (3-
methoxyphenyl)carbamate

CAS Number: 60144-52-7

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, applications, and safety information for tert-butyl (3-
methoxyphenyl)carbamate. The content is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Chemical Properties and Identifiers

Tert-butyl (3-methoxyphenyl)carbamate is a carbamate ester that serves as a crucial
building block in organic synthesis. It incorporates a Boc (tert-butoxycarbonyl) protecting group
on a 3-methoxyaniline core, making it a valuable intermediate for the synthesis of more
complex molecules, particularly in the pharmaceutical industry.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 60144-52-7[1]

Molecular Formula C12H17NOs3

Molecular Weight 223.27 g/mol

IUPAC Name tert-butyl N-(3-methoxyphenyl)carbamate
SMILES CC(C)(C)OC(=0O)NC1=CC(=CC=C1)0C

INChI=1S/C12H17NO3/c1-12(2,3)16-11(14)13-
9-6-5-7-10(8-9)15-4/h5-8H,1-4H3,(H,13,14)

InChl

Physical and Spectroscopic Data

The compound typically presents as a white or off-white solid and is soluble in common organic
solvents like dichloromethane, diethyl ether, and ethyl acetate.[2][3]

Table 2: Physical Properties

Property Value
Appearance White solid[2]
Melting Point Not available

320.7 £ 42.0 °C (Predicted for a related isomer)

Boiling Point
[4]

Solubility Soluble in common organic solvents.

Table 3: Spectroscopic Data
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Spectrum Data

(300 MHz, CDCls): 8 7.17 (t, J = 8.0 Hz, 1H),
7.10 (s, 1H), 6.84 (d, J = 8.0 Hz, 1H), 6.64 —

1H NMR
6.55 (m, 1H), 6.52 (br s, 1H), 3.92 (s, 3H), 1.52
(s, 9H)[2][5]

13C NMR Data not available

(KBr): 3320 (N-H stretch), 2990, 2920 (C-H

Infrared (IR
(R) stretch), 1690 (C=0 stretch) cm~1[5]

Mass Spec (MS) Data not available

Synthesis and Reactivity

The primary role of tert-butyl (3-methoxyphenyl)carbamate is as a protected amine
intermediate. Its synthesis typically involves the N-tert-butoxycarbonylation (Boc protection) of
3-methoxyaniline. The Boc group can be subsequently removed under acidic conditions to
liberate the free amine for further functionalization.

Experimental Protocol: Synthesis

The following is a representative protocol for the N-Boc protection of 3-methoxyaniline.

Objective: To synthesize tert-butyl (3-methoxyphenyl)carbamate from 3-methoxyaniline and
di-tert-butyl dicarbonate (Bocz0).

Materials:

3-methoxyaniline

Di-tert-butyl dicarbonate (Bocz20)

Dichloromethane (DCM) or Tetrahydrofuran (THF)

A suitable base (e.g., Triethylamine (EtsN) or Sodium Bicarbonate (NaHCO3))

Saturated aqueous NaHCOs solution
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e Brine

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
Procedure:

o Dissolve 3-methoxyaniline (1.0 eq) in dichloromethane.

e Add a base such as triethylamine (1.2 eq).

 To the stirring solution, add di-tert-butyl dicarbonate (1.1 eq) portion-wise at room
temperature.

» Allow the reaction mixture to stir at room temperature for 2-4 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction with water or saturated aqueous NaHCOs solution.
o Separate the organic layer. Extract the aqueous layer with dichloromethane (2x).
o Combine the organic layers, wash with brine, and dry over anhydrous NazSOa.

« Filter the mixture and concentrate the solvent under reduced pressure to yield the crude
product.

« If necessary, purify the product by column chromatography on silica gel or recrystallization to
obtain pure tert-butyl (3-methoxyphenyl)carbamate.

Key Reactions

The utility of this compound stems from the stability of the Boc group to many reaction
conditions and its facile removal when desired.

o Protection: The synthesis described above is a cornerstone of modern organic synthesis,
allowing for the selective modification of other functional groups in a molecule.

o Deprotection: The Boc group is readily cleaved under acidic conditions, most commonly with
trifluoroacetic acid (TFA) in DCM or with hydrochloric acid (HCI) in dioxane or ethyl acetate.
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This process regenerates the amine functionality.

Visualized Workflows and Mechanisms
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Caption: General workflow for the synthesis of tert-butyl (3-methoxyphenyl)carbamate.

Acid-Catalyzed Deprotection Mechanism
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Caption: The mechanism of acid-catalyzed deprotection of a Boc-protected amine.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1276044?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development
Tert-butyl (3-methoxyphenyl)carbamate is not typically an active pharmaceutical ingredient

itself but is a key intermediate used in the synthesis of various target molecules.

o Pharmaceutical Synthesis: It serves as a precursor in the multi-step synthesis of complex
molecules being investigated for therapeutic use. Its structure is often incorporated into novel
compounds designed to interact with biological targets.[3][6]

» Organic Synthesis: As a Boc-protected aniline derivative, it is used in reactions where the
nucleophilicity of the amine must be masked, such as in cross-coupling reactions, or to direct
metallation at specific positions on the aromatic ring.[3]

» Building Block: The methoxy and protected amine groups offer two points for further
chemical modification, making it a versatile building block for creating libraries of compounds
for screening in drug discovery.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for tert-butyl (3-
methoxyphenyl)carbamate is not readily available, data from related carbamate compounds
suggest the following precautions should be observed.

Hazard Statements (General for Carbamates):

e H302: Harmful if swallowed.

e May cause skin and eye irritation.

e The toxicological properties have not been fully investigated.
Precautionary Measures:

» Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing
dust, vapor, or mist. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.
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o Personal Protective Equipment (PPE): Wear appropriate protective equipment, including
chemical safety goggles, gloves (e.g., nitrile), and a lab coat.

o Storage: Store in a cool, dry place in a tightly sealed container. Recommended storage
temperature is 2-8°C.[6]

o First Aid:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes.

[¢]

Skin: Wash off with soap and plenty of water.

[¢]

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek medical
attention.

o

Need Custom Synthesis?

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1276044+#tert-butyl-3-methoxyphenyl-carbamate-cas-
60144-52-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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